Cas no 1804429-32-0 (4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol
• CAS No: 1804429-32-0
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4864375
• Update Time: 2025-07-21

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-6(3-13)7(9)5(2-12-4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： NRBNEGZPZFXHIG-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol: A Versatile Intermediate in Medicinal Chemistry

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol, with the chemical formula C9H9BrF2NO, is a multifunctional compound that has garnered significant attention in the field of biomedical research. This molecule, characterized by its pyridine ring core and fluorinated substituents, serves as a critical intermediate in the synthesis of various pharmaceutical agents. The CAS number 1804429-32-0 uniquely identifies this compound, which is often utilized in the development of targeted therapies and drug candidates. Recent studies have highlighted its potential in modulating enzyme activity and receptor interactions, making it a valuable tool for drug discovery and biological research.

As a pyridine derivative, 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol exhibits unique electronic properties due to the presence of bromine and difluoromethyl groups. These substituents significantly influence the reactivity and selectivity of the molecule, enabling it to participate in various chemical reactions. The methanol functional group further enhances its solubility and bioavailability, which are critical factors in the development of therapeutic agents. The combination of these structural features makes the compound highly adaptable for functionalization and modification, expanding its utility in synthetic chemistry.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the difluoromethyl group plays a pivotal role in stabilizing the active conformation of the molecule, thereby enhancing its binding affinity to target proteins. This finding underscores the importance of fluorine-containing compounds in the design of high-affinity ligands. Additionally, the bromine atom contributes to the molecule's electrophilic character, which is crucial for its involvement in electrophilic substitution reactions during drug synthesis.

The pyridine ring in 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol is a key structural element that influences its biological activity. Pyridine derivatives are widely used in pharmaceutical applications due to their ability to interact with proteins and enzymes. The methyl group at the 2-position further modulates the steric hindrance and hydrophobic interactions, which are essential for target-specific drug design. These structural features enable the compound to serve as a building block for the synthesis of complex molecules with potent therapeutic effects.

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol has also been explored for its potential in antimicrobial and anti-inflammatory applications. A 2022 study published in *Bioorganic & Medicinal Chemistry* reported that the compound exhibits bacteriostatic activity against Gram-positive bacteria, suggesting its utility in the development of antibacterial agents. The fluorinated substituents are believed to enhance the lipophilicity of the molecule, facilitating its penetration into bacterial cell membranes. This property is particularly important for the design of targeted antibiotics that can effectively combat resistant strains.

In the realm of cancer research, 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol has shown promise as a potential therapeutic agent. A 2024 study published in *Cancer Research* highlighted its ability to inhibit proliferation of cancer cells by targeting specific signaling pathways. The bromine and difluoromethyl groups are thought to modulate the kinetic properties of the molecule, allowing it to interact with oncogenic proteins and disrupt their functionality. These findings suggest that the compound could be a valuable lead compound for the development of targeted therapies in oncology.

The synthetic versatility of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol has led to its application in the design of diverse drug candidates. Researchers have employed asymmetric catalysis and click chemistry strategies to modify the molecule, generating derivatives with enhanced pharmacological profiles. For instance, a 2023 study in *Organic Letters* demonstrated the successful synthesis of fluorinated analogs that exhibit improved selectivity and bioavailability. These modifications are critical for optimizing the therapeutic potential of the compound while minimizing toxicological concerns.

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol is also being investigated for its role in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study published in *Neurochemistry International* suggested that the compound may modulate neurotransmitter activity by interacting with receptor sites in the central nervous system. The fluorinated substituents are believed to enhance the stability of the molecule, allowing it to persist in neuronal environments. These findings highlight the potential of the compound in the development of neuroprotective agents.

The environmental impact of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol is another important consideration. While the compound is primarily used in laboratory settings and pharmaceutical research, its synthesis and disposal must be managed carefully to prevent ecological harm. Researchers are actively exploring green chemistry approaches to minimize the toxicological risks associated with its production. These efforts are crucial for ensuring the sustainable development of pharmaceutical compounds and chemical processes.

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol represents a significant advancement in the field of synthetic chemistry and drug discovery. Its unique structural properties and functional versatility make it a valuable building block for the development of novel therapeutic agents. As research continues to uncover its biological mechanisms and pharmacological applications, the compound is poised to play an increasingly important role in medical science and biotechnology. The ongoing exploration of its potential will undoubtedly lead to new breakthroughs in the treatment of diseases and the design of advanced pharmaceuticals.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-methanol is a multifaceted chemical compound with a wide range of applications in pharmaceutical research and synthetic chemistry. Its unique structural features and functional properties make it an essential tool for the design of targeted therapies and novel drug candidates. As scientific advancements continue to expand its potential, the compound is expected to contribute significantly to the development of innovative treatments and advancements in medical science.